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Compound of Interest

Compound Name: 3,5-Dimethylanisole

Cat. No.: B1630441

Application Notes and Protocols for 3,5-
Dimethylanisole

For Researchers, Scientists, and Drug Development Professionals

These notes provide detailed procedures for the proper handling, storage, and use of 3,5-
Dimethylanisole in a laboratory setting. Adherence to these guidelines is crucial for ensuring
personnel safety and maintaining the integrity of the compound for research and development
purposes.

Chemical and Physical Properties

3,5-Dimethylanisole, also known as 1-methoxy-3,5-dimethylbenzene, is a colorless to light
yellow liquid.[1] It is an aromatic ether that serves as a versatile intermediate in organic
synthesis.[1][2] A summary of its key physical and chemical properties is provided below.

Table 1: Physical and Chemical Properties of 3,5-Dimethylanisole
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Property Value Reference
CAS Number 874-63-5 [2]
Molecular Formula CoH120 [2]
Molecular Weight 136.19 g/mol [2]
Appearance C.:Ieér, colorless to light yellow 1]
liquid
Boiling Point 193-194.5 °C [1]
Melting Point -0.2°C [1]
Density 0.963 g/mL at 25 °C [3]
Flash Point 65 °C / 149 °F [4]

Refractive Index

1512 at 20 °C

[3]

Safety and Handling

2.1. Hazard Identification

3,5-Dimethylanisole is a combustible liquid and may cause irritation upon contact with the

skin, eyes, or respiratory tract.[4][5] Ingestion may lead to gastrointestinal irritation.[5] The

toxicological properties of this substance have not been fully investigated.[5]

Table 2: Hazard and Precautionary Statements
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GHS Classification

Statement

Hazard Statements

H227: Combustible liquid

Precautionary Statements

P210: Keep away from heat, sparks, open

flames, and hot surfaces. No smoking.[6]

P280: Wear protective gloves/protective

clothing/eye protection/face protection.[4]

P370 + P378: In case of fire: Use dry sand, dry
chemical, or alcohol-resistant foam to
extinguish.[7]

P403 + P235: Store in a well-ventilated place.
Keep cool.[6]

P501: Dispose of contents/container to an

approved waste disposal plant.[6]

2.2. Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 3,5-Dimethylanisole.

o Eye Protection: Chemical safety goggles or a face shield.

e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

» Skin and Body Protection: A lab coat or other protective clothing to prevent skin exposure.

» Respiratory Protection: In case of inadequate ventilation, use a NIOSH-approved respirator

with an organic vapor cartridge.

2.3. Safe Handling Procedures

o Work in a well-ventilated area, preferably in a chemical fume hood.

e Avoid contact with skin, eyes, and clothing.[5]

o Keep away from ignition sources such as heat, sparks, and open flames.[5]
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e Use non-sparking tools when handling the container.
e Wash hands thoroughly after handling.[5]
2.4. First Aid Measures

 After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek
medical attention.

o After Skin Contact: Immediately wash the affected area with soap and plenty of water.
Remove contaminated clothing. Seek medical attention if irritation persists.

o After Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention.

» After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Storage Procedures
» Store in a tightly closed container in a cool, dry, and well-ventilated area.[5]
o Keep away from heat, sparks, open flames, and other ignition sources.[5]

o Store away from incompatible materials, such as strong oxidizing agents.[4]

Accidental Release and Disposal

4.1. Accidental Release

Evacuate personnel from the area.

Remove all sources of ignition.

Wear appropriate PPE.

Absorb the spill with an inert material (e.g., sand, earth, vermiculite) and place it in a sealed
container for disposal.
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o Ventilate the area and wash the spill site after material pickup is complete.
4.2. Waste Disposal

» Dispose of waste in accordance with local, state, and federal regulations.
e Do not dispose of it down the drain.

Experimental Protocols

5.1. Synthesis of 3,5-Dimethylanisole

This protocol describes the synthesis of 3,5-Dimethylanisole from 3,5-dimethylphenol.
Materials:

e 3,5-Dimethylphenol

¢ Anhydrous potassium carbonate

» lodomethane

e N,N-Dimethylformamide (DMF)

o Ethyl acetate

» Saturated brine solution

e Anhydrous sodium sulfate

* Ice bath

e Round-bottom flask

e Magnetic stirrer

o Separatory funnel

 Rotary evaporator
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Procedure:

e To a round-bottom flask containing DMF (150 ml), add 3,5-dimethylphenol (10g, 0.082 mol)
and anhydrous potassium carbonate (349, 0.25 mol).[5]

e Cool the mixture in an ice bath.[5]

e Slowly add iodomethane (12.8g, 0.090 mol) dropwise to the cooled mixture with stirring.[5]
» Remove the ice bath and continue stirring the mixture at room temperature overnight.[5]
 After the reaction is complete, add water to the reaction mixture.[5]

o Extract the aqueous layer with ethyl acetate.[5]

e Wash the organic phase with a saturated brine solution.[5]

e Dry the organic layer over anhydrous sodium sulfate and then filter.[5]

* Remove the solvent under reduced pressure using a rotary evaporator.[5]

e The crude product can be purified by column chromatography to yield 3,5-Dimethylanisole.

[5]
5.2. Friedel-Crafts Acylation of 3,5-Dimethylanisole
This protocol provides a general procedure for the benzoylation of 3,5-Dimethylanisole.
Materials:
e 3,5-Dimethylanisole
e Benzoyl chloride
o Copper(ll) triflate (Cu(OTf)2)
o 1-Butyl-3-methylimidazolium tetrafluoroborate ([omim][BFa])

 Diethyl ether

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.researchgate.net/figure/Regioselective-O-demethylation-of-anisole-3-catalyzed-by-P450BM3-peroxygenase-system-a_tbl2_360580771
https://www.researchgate.net/figure/Regioselective-O-demethylation-of-anisole-3-catalyzed-by-P450BM3-peroxygenase-system-a_tbl2_360580771
https://www.researchgate.net/figure/Regioselective-O-demethylation-of-anisole-3-catalyzed-by-P450BM3-peroxygenase-system-a_tbl2_360580771
https://www.researchgate.net/figure/Regioselective-O-demethylation-of-anisole-3-catalyzed-by-P450BM3-peroxygenase-system-a_tbl2_360580771
https://www.researchgate.net/figure/Regioselective-O-demethylation-of-anisole-3-catalyzed-by-P450BM3-peroxygenase-system-a_tbl2_360580771
https://www.researchgate.net/figure/Regioselective-O-demethylation-of-anisole-3-catalyzed-by-P450BM3-peroxygenase-system-a_tbl2_360580771
https://www.researchgate.net/figure/Regioselective-O-demethylation-of-anisole-3-catalyzed-by-P450BM3-peroxygenase-system-a_tbl2_360580771
https://www.researchgate.net/figure/Regioselective-O-demethylation-of-anisole-3-catalyzed-by-P450BM3-peroxygenase-system-a_tbl2_360580771
https://www.researchgate.net/figure/Regioselective-O-demethylation-of-anisole-3-catalyzed-by-P450BM3-peroxygenase-system-a_tbl2_360580771
https://www.benchchem.com/product/b1630441?utm_src=pdf-body
https://www.researchgate.net/figure/Regioselective-O-demethylation-of-anisole-3-catalyzed-by-P450BM3-peroxygenase-system-a_tbl2_360580771
https://www.benchchem.com/product/b1630441?utm_src=pdf-body
https://www.benchchem.com/product/b1630441?utm_src=pdf-body
https://www.benchchem.com/product/b1630441?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

¢ Round-bottom flask

e Magnetic stirrer and hotplate

Procedure:

Charge a round-bottomed flask with Cu(OTf)z (0.1 mmol).
e Dry the catalyst under vacuum for 1 hour with stirring and flush the flask with dry argon.

e Add [bmim][BF4] (2 ml) to the flask and stir the mixture at 80 °C for 10 minutes until a
homogeneous solution is formed.

e Cool the mixture to ambient temperature.

e Add benzoyl chloride (1 mmol) and 3,5-dimethylanisole (5 mmol) to the reaction mixture.
« Stir the reaction at 80 °C under an atmosphere of dry argon.

» Upon completion of the reaction, extract the organic products with diethyl ether.

Diagrams
Logical Workflow for Safe Handling
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Caption: Safe handling workflow for 3,5-Dimethylanisole.

Reactivity and Metabolic Pathway

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1630441?utm_src=pdf-body-img
https://www.benchchem.com/product/b1630441?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Metabolic Pathway

Hydroxylated
Dimethylanisole

Ring Hydroxylation

3,5-Dimethylanisole Chimdieine P
' Y Enzymes O-Demethylation 3,5-Dimethylphenol

Friedel-Crafts Acylation

+ Benzoyl Chloride
+ Cu(OTf)2

Acylated Product

Electrophilic Aromatic
Substitution

3,5-Dimethylanisole

Click to download full resolution via product page

Caption: Reactivity and potential metabolic fate of 3,5-Dimethylanisole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper handling and storage procedures for 3,5-
Dimethylanisole.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1630441#proper-handling-and-storage-procedures-
for-3-5-dimethylanisole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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